2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C14H17NO4S/c1-10-3-4-13(19-2)12(7-10)15-14(16)8-11-5-6-20(17,18)9-11/h3-7,11H,8-9H2,1-2H3,(H,15,16)
• InChI Key: HDLOZBKYEFBIRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2CS(=O)(=O)C=C2
• Molecular Formula: C14H17NO4S
• Molecular Weight: 295.36 g/mol

Description

2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide, also known as DMMA, is a compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound has been synthesized and studied extensively in recent years, and its mechanism of action, biochemical and physiological effects, and potential applications have been investigated.

Mechanism of Action

2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide is believed to act as a positive allosteric modulator of the NMDA and AMPA receptors, enhancing their activity and promoting the formation of new synapses. This can lead to improved cognitive function and memory consolidation. 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide can improve cognitive function and memory in animal models, and may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been shown to have anti-inflammatory and analgesic effects, which may be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide has several advantages for use in lab experiments, including its stability and ease of synthesis. However, its effects on different receptor subtypes and its potential interactions with other compounds need to be further investigated. Additionally, its potential toxicity and side effects need to be carefully evaluated.

Future Directions

There are several potential future directions for research on 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide, including:
1. Investigating its effects on other receptor subtypes and neurotransmitter systems.
2. Studying its potential therapeutic applications for neurodegenerative diseases and chronic pain.
3. Exploring its potential as a cognitive enhancer or nootropic.
4. Investigating its potential as a neuroprotective agent in traumatic brain injury or stroke.
5. Evaluating its safety and toxicity in humans.
In conclusion, 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide is a compound with potential applications in scientific research, particularly in the field of neuroscience. Its mechanism of action, biochemical and physiological effects, and potential applications have been investigated, but further research is needed to fully understand its properties and potential therapeutic applications.

Synthesis Methods

2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 2-(3-bromo-2,4-dioxothiophen-1(3H)-yl)acetohydrazide with 2-methoxy-5-methylphenylboronic acid in the presence of a palladium catalyst. Other methods involve the use of different starting materials and reaction conditions, but the overall goal is to produce a pure and stable compound suitable for research.

Scientific Research Applications

2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor and the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. These receptors are involved in the regulation of synaptic plasticity, which is important for learning and memory.